Cas no 1805523-28-7 (5-Bromo-2-cyano-3-fluorobenzoic acid)
5-Bromo-2-cyano-3-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-cyano-3-fluorobenzoic acid
-
- MDL: MFCD28735213
- Inchi: 1S/C8H3BrFNO2/c9-4-1-5(8(12)13)6(3-11)7(10)2-4/h1-2H,(H,12,13)
- InChI Key: ZYMWLIXWBCIRLS-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(C#N)=C(C(=O)O)C=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 262
- Topological Polar Surface Area: 61.1
5-Bromo-2-cyano-3-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015019403-250mg |
5-Bromo-2-cyano-3-fluorobenzoic acid |
1805523-28-7 | 97% | 250mg |
470.40 USD | 2021-06-18 | |
| Alichem | A015019403-500mg |
5-Bromo-2-cyano-3-fluorobenzoic acid |
1805523-28-7 | 97% | 500mg |
847.60 USD | 2021-06-18 | |
| Alichem | A015019403-1g |
5-Bromo-2-cyano-3-fluorobenzoic acid |
1805523-28-7 | 97% | 1g |
1,445.30 USD | 2021-06-18 | |
| Matrix Scientific | 140683-1g |
5-Bromo-2-cyano-3-fluorobenzoic acid, 95% |
1805523-28-7 | 95% | 1g |
$4998.00 | 2023-09-10 |
5-Bromo-2-cyano-3-fluorobenzoic acid Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 5-Bromo-2-cyano-3-fluorobenzoic acid
Introduction to 5-Bromo-2-cyano-3-fluorobenzoic acid (CAS No. 1805523-28-7) and Its Emerging Applications in Chemical Biology
5-Bromo-2-cyano-3-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805523-28-7, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and versatile reactivity. This compound features a bromine substituent at the 5-position, a cyano group at the 2-position, and a fluorine atom at the 3-position, which collectively contribute to its distinct chemical behavior and potential biological activity.
The benzoic acid scaffold is a well-documented motif in medicinal chemistry, with numerous derivatives exhibiting pharmacological properties ranging from antimicrobial to anticancer effects. The introduction of halogen atoms, particularly bromine and fluorine, further modulates the electronic and steric environment of the molecule, influencing its interactions with biological targets. In particular, the fluorine atom can enhance metabolic stability and binding affinity, while the bromine atom provides a handle for further functionalization via cross-coupling reactions.
Recent advancements in synthetic methodologies have enabled the efficient preparation of 5-Bromo-2-cyano-3-fluorobenzoic acid, making it an attractive building block for drug discovery programs. The cyano group at the 2-position serves as a versatile handle for further derivatization, allowing for the introduction of various pharmacophores. For instance, palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings can be employed to introduce aryl or heteroaryl groups, expanding the structural diversity of derivatives.
One of the most compelling applications of 5-Bromo-2-cyano-3-fluorobenzoic acid lies in its utility as a precursor for small-molecule inhibitors targeting enzyme-protein interactions. The combination of halogenated aromatic rings with electrophilic centers makes this compound an ideal candidate for designing molecules that disrupt key biological pathways. For example, recent studies have explored its potential in inhibiting kinases and other signaling enzymes involved in cancer progression. The fluorine atom's ability to modulate binding affinity has been particularly highlighted in crystallographic studies, where it was found to enhance interactions with specific amino acid residues in target proteins.
The bromine substituent at the 5-position further enhances the compound's reactivity, enabling selective modifications through transition-metal-catalyzed reactions. This feature has been exploited in the development of probes for protein-protein interaction studies, where biotinylation or fluorophore conjugation can be achieved via bromine-mediated reactions. Such probes are invaluable tools in understanding complex cellular networks and have applications in high-throughput screening assays.
In addition to its role as an intermediate in drug discovery, 5-Bromo-2-cyano-3-fluorobenzoic acid has found utility in materials science and catalysis. The presence of multiple functional groups allows for its incorporation into polymers and coordination complexes with tailored properties. For instance, metal complexes derived from this compound have shown promise as catalysts for organic transformations, including C-H activation and oxidation reactions.
The growing interest in fluorinated benzoic acids as pharmacological agents has been underscored by several recent publications highlighting their therapeutic potential. A notable study demonstrated that derivatives of 5-Bromo-2-cyano-3-fluorobenzoic acid exhibit inhibitory activity against viral proteases, making them candidates for antiviral therapies. The structural features of these compounds were found to mimic natural substrates while introducing modifications that enhance binding specificity and reduce off-target effects.
Another area of active research involves using 5-Bromo-2-cyano-3-fluorobenzoic acid as a scaffold for developing imaging agents. Fluorescently labeled derivatives have been synthesized and evaluated for their ability to bind to specific biomarkers in living cells. These agents are particularly useful in diagnostic applications, where real-time visualization of biological processes is required. The combination of fluorescence with other functional groups such as chelating moieties allows for multiparametric imaging studies.
The synthetic accessibility of 5-Bromo-2-cyano-3-fluorobenzoic acid has also facilitated its use in library synthesis efforts aimed at identifying novel bioactive molecules. High-throughput screening campaigns have been conducted using libraries derived from this compound, leading to the discovery of several lead compounds with therapeutic potential. These efforts highlight the compound's value as a starting point for drug discovery programs targeting a wide range of diseases.
In conclusion, 5-Bromo-2-cyano-3-fluorobenzoic acid (CAS No. 1805523-28-7) is a multifunctional compound with broad applications in chemical biology and materials science. Its unique structural features make it an excellent candidate for designing small-molecule inhibitors, probes, and catalysts. The continued exploration of its derivatives promises to yield novel therapeutics and diagnostic tools, reinforcing its importance in modern chemical research.
1805523-28-7 (5-Bromo-2-cyano-3-fluorobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)